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Cat. No.: B7800374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tin-sulfur (Sn-S) binary phase

diagram, drawing from established materials science literature. The information is curated for

researchers and professionals requiring a detailed understanding of the phase relationships,

synthesis, and characterization of tin sulfide compounds.

Introduction to the Tin-Sulfur System
The tin-sulfur system is characterized by the formation of several stable compounds, most

notably tin(II) sulfide (SnS), tin(IV) sulfide (SnS₂), and tin(II,IV) sulfide (Sn₂S₃). These

materials have garnered significant interest due to their applications in photovoltaics,

thermoelectric devices, and as anode materials in batteries. An understanding of the Sn-S

phase diagram is crucial for the controlled synthesis of these materials with desired phases and

properties.

Phases and Crystal Structures
The primary solid phases in the tin-sulfur system at atmospheric pressure are tin (Sn), sulfur

(S), SnS, SnS₂, and Sn₂S₃. Each of these phases possesses distinct crystal structures that

dictate its physical and chemical properties.

Table 1: Crystal Structure of Phases in the Tin-Sulfur System
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Phase
Chemical
Formula

Crystal
System

Space Group
Lattice
Parameters (Å)

α-Tin (Gray Tin) Sn Cubic Fd-3m a = 6.489

β-Tin (White Tin) Sn Tetragonal I4₁/amd
a = 5.831, c =

3.181

Rhombic Sulfur S Orthorhombic Fddd
a = 10.46, b =

12.87, c = 24.49

α-SnS SnS Orthorhombic Pnma

a = 4.33, b =

11.20, c =

3.99[1]

β-SnS SnS Orthorhombic Cmcm -

SnS₂ SnS₂ Hexagonal P-3m1
a = 3.65, c =

5.88

Sn₂S₃ Sn₂S₃ Orthorhombic Pnma
a = 8.88, b =

3.75, c = 14.01

Note: Lattice parameters can vary slightly depending on the synthesis method and

measurement conditions.

The Tin-Sulfur Phase Diagram
The tin-sulfur phase diagram illustrates the equilibrium phases present at different

temperatures and compositions at atmospheric pressure. Key features of the diagram include

the melting points of the pure elements and compounds, as well as eutectic and peritectic

reactions.

Table 2: Key Transition Temperatures in the Tin-Sulfur System
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Feature Temperature (°C) Reaction

Melting Point of Tin (β-Sn) 231.9 Sn(s) ↔ Liquid

Melting Point of Sulfur

(monoclinic)
119.0 S(s) ↔ Liquid[2]

Melting Point of SnS 882 SnS(s) ↔ Liquid[3]

α-SnS to β-SnS Transition ~605 α-SnS ↔ β-SnS

Decomposition of Sn₂S₃ >300 Sn₂S₃(s) → SnS₂(s) + SnS(s)

Decomposition of SnS₂ 600 SnS₂(s) ↔ Liquid + Vapor

While a complete, experimentally validated phase diagram with precise eutectic and peritectic

points is not consistently reported in the literature, a schematic representation can be

constructed based on the known melting and decomposition points of the stable phases. The

system is expected to exhibit a eutectic reaction between Sn and SnS, and peritectic reactions

involving the formation and decomposition of Sn₂S₃ and SnS₂.
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Schematic Tin-Sulfur Phase Diagram

Schematic Tin-Sulfur Phase Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7800374?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800374?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Eutectic_system
https://www.icdd.com/assets/ppxrd/presentations/13/PPXRD-13-Gozzo.pdf
https://chalcogen.ro/Bletskan2.pdf
https://www.benchchem.com/product/b7800374#phase-diagram-of-the-tin-sulfur-system
https://www.benchchem.com/product/b7800374#phase-diagram-of-the-tin-sulfur-system
https://www.benchchem.com/product/b7800374#phase-diagram-of-the-tin-sulfur-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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